Cas no 2228668-95-7 (tert-butyl N-2-amino-3-(2-bromo-6-hydroxyphenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2-bromo-6-hydroxyphenyl)propylcarbamate
• CAS No: 2228668-95-7
• MF: C₁₄H₂₁BrN₂O₃
• MW: 345.232143163681
• CID: 6448565
• PubChem ID: 165621603
• Update Time: 2025-10-28

tert-butyl N-2-amino-3-(2-bromo-6-hydroxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2-bromo-6-hydroxyphenyl)propylcarbamate
• 2228668-95-7
• tert-butyl N-[2-amino-3-(2-bromo-6-hydroxyphenyl)propyl]carbamate
• EN300-1883641

• Inchi： 1S/C14H21BrN2O3/c1-14(2,3)20-13(19)17-8-9(16)7-10-11(15)5-4-6-12(10)18/h4-6,9,18H,7-8,16H2,1-3H3,(H,17,19)
• InChI Key： SBUVMRQPXBXDOP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CC(CNC(=O)OC(C)(C)C)N)O

Computed Properties

• Exact Mass: 344.07356g/mol
• Monoisotopic Mass: 344.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-amino-3-(2-bromo-6-hydroxyphenyl)propylcarbamate

Professional Introduction to Compound with CAS No. 2228668-95-7 and Product Name: Tert-butyl N-2-amino-3-(2-bromo-6-hydroxyphenyl)propylcarbamate

The compound with the CAS number 2228668-95-7 and the product name Tert-butyl N-2-amino-3-(2-bromo-6-hydroxyphenyl)propylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and biochemistry. The presence of multiple functional groups, including amines, bromine substituents, and hydroxyl groups, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, there has been a growing interest in developing novel carbamate-based compounds for their therapeutic properties. The Tert-butyl N-2-amino-3-(2-bromo-6-hydroxyphenyl)propylcarbamate molecule, with its unique structural features, is being explored for its potential role in modulating biological pathways. Specifically, the hydroxyl group and the bromine substituent on the aromatic ring are key regions that can interact with biological targets, making this compound a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential in the development of targeted therapies. The amine group at the 2-position of the propyl chain provides a site for further functionalization, allowing researchers to attach various pharmacophores that can enhance binding affinity to specific receptors or enzymes. This flexibility makes it an attractive scaffold for medicinal chemists looking to design drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the importance of bromo-substituted aromatic compounds in medicinal chemistry due to their ability to act as intermediates in the synthesis of biologically active molecules. The 2-bromo-6-hydroxyphenyl moiety in this compound is particularly interesting because it can participate in various chemical reactions, including cross-coupling reactions, which are widely used in drug synthesis. These reactions allow for the introduction of additional functional groups at specific positions on the aromatic ring, thereby tailoring the compound's properties to meet specific therapeutic needs.

The tert-butyl carbamate group at the nitrogen atom serves multiple purposes in this molecule. It not only provides stability to the compound but also acts as a protecting group for the amine functionality. This is particularly useful during synthetic processes where the amine group needs to be protected from unwanted reactions while other parts of the molecule are being modified. Once the desired modifications are complete, the tert-butyl carbamate group can be easily removed under mild acidic conditions, regenerating the free amine.

Current research in this area is focused on exploring the pharmacological properties of Tert-butyl N-2-amino-3-(2-bromo-6-hydroxyphenyl)propylcarbamate and its derivatives. Preliminary studies suggest that this compound may have applications in treating various diseases by interacting with specific biological targets. For instance, its ability to modulate enzyme activity has been observed in vitro, indicating potential therapeutic benefits in conditions where enzyme dysregulation is a key factor.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, has been crucial in achieving these goals. These methods not only improve efficiency but also allow for greater control over the molecular structure, enabling researchers to fine-tune properties such as solubility and bioavailability.

In conclusion, Tert-butyl N-2-amino-3-(2-bromo-6-hydroxyphenyl)propylcarbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for researchers working on developing new drugs. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in targeted therapy and personalized medicine.